Cas no 1417566-82-5 (4-(4-Acetylphenyl)piperazine-1-carboximidamide sulfate)

• Product Name: 4-(4-Acetylphenyl)piperazine-1-carboximidamide sulfate
• CAS No: 1417566-82-5
• MF: C₁₃H₂₀N₄O₅S
• MW: 344.386701583862
• CID: 4699147
• Update Time: 2025-10-18

4-(4-Acetylphenyl)piperazine-1-carboximidamide sulfate Chemical and Physical Properties

Names and Identifiers

• 4-(4-Acetylphenyl)piperazine-1-carboximidamide sulfate

• Inchi： 1S/C13H18N4O.H2O4S/c1-10(18)11-2-4-12(5-3-11)16-6-8-17(9-7-16)13(14)15;1-5(2,3)4/h2-5H,6-9H2,1H3,(H3,14,15);(H2,1,2,3,4)
• InChI Key： RGSFICPWFONZEM-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.O=C(C)C1C=CC(=CC=1)N1CCN(C(=N)N)CC1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 396
• Topological Polar Surface Area: 156

Additional information on 4-(4-Acetylphenyl)piperazine-1-carboximidamide sulfate

4-(4-Acetylphenyl)piperazine-1-carboximidamide sulfate: A Comprehensive Overview

4-(4-Acetylphenyl)piperazine-1-carboximidamide sulfate, also known by its CAS number 1417566-82-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a piperazine ring, a six-membered saturated ring with two nitrogen atoms, which is a common structural motif in various pharmaceutical agents. The piperazine moiety is substituted at the 1-position with a carboximidamide group and at the 4-position with an acetylphenyl group, contributing to its complex yet intriguing chemistry.

The synthesis of 4-(4-Acetylphenyl)piperazine-1-carboximidamide sulfate involves a series of carefully designed reactions, including nucleophilic substitution, amidation, and sulfation steps. Recent advancements in synthetic methodologies have allowed for more efficient and scalable production of this compound, making it more accessible for research purposes. The sulfation process is particularly important as it enhances the compound's solubility and bioavailability, which are critical factors in drug design.

From a pharmacological perspective, 4-(4-Acetylphenyl)piperazine-1-carboximidamide sulfate has shown promising activity in preclinical studies. Researchers have explored its potential as a modulator of various cellular pathways, including those involved in inflammation and neurodegenerative diseases. For instance, studies have demonstrated that this compound exhibits anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could be a candidate for the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory effects, 4-(4-Acetylphenyl)piperazine-1-carboximidamide sulfate has also been investigated for its neuroprotective potential. Experimental data indicate that the compound may protect against oxidative stress and apoptosis in neuronal cells, which are hallmarks of conditions such as Alzheimer's disease and Parkinson's disease. These results highlight the importance of further research into its mechanisms of action and therapeutic applications.

The structural versatility of 4-(4-Acetylphenyl)piperazine-1-carboximidamide sulfate makes it an attractive scaffold for drug discovery. By modifying the substituents on the piperazine ring or altering the functional groups, chemists can potentially create derivatives with enhanced potency or selectivity for specific targets. For example, recent studies have focused on developing analogs with improved brain penetration to address central nervous system disorders.

In terms of analytical characterization, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure and purity of 4-(4-Acetylphenyl)piperazine-1-carboximidamide sulfate. These methods provide valuable insights into the compound's molecular integrity and stability under various conditions.

The application of computational chemistry tools has also played a pivotal role in understanding the properties of this compound. Molecular docking studies have revealed potential binding interactions with target proteins, offering clues about its pharmacodynamic profile. Furthermore, quantum mechanical calculations have shed light on the electronic structure and reactivity of the molecule, aiding in the design of more effective derivatives.

In conclusion, 4-(4-Acetylphenyl)piperazine-1-carboximidamide sulfate, CAS number 1417566-82-5, represents a compelling area of research with diverse applications in medicinal chemistry. Its unique structure, coupled with emerging findings from preclinical studies, positions it as a promising candidate for therapeutic development. Continued exploration into its chemical synthesis, pharmacological effects, and structural modifications will undoubtedly advance our understanding and utilization of this compound in addressing unmet medical needs.